Cas no 1499384-07-4 ((1-{2-[Methyl(propan-2-yl)amino]ethyl}cyclobutyl)methanamine)

• Product Name: (1-{2-[Methyl(propan-2-yl)amino]ethyl}cyclobutyl)methanamine
• CAS No: 1499384-07-4
• MF: C₁₁H₂₄N₂
• MW: 184.321662902832
• CID: 5819138
• PubChem ID: 81169368
• Update Time: 2025-07-15

(1-{2-[Methyl(propan-2-yl)amino]ethyl}cyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1499384-07-4
• AKOS019740439
• EN300-1851888
• (1-{2-[methyl(propan-2-yl)amino]ethyl}cyclobutyl)methanamine
• (1-{2-[Methyl(propan-2-yl)amino]ethyl}cyclobutyl)methanamine

• Inchi： 1S/C11H24N2/c1-10(2)13(3)8-7-11(9-12)5-4-6-11/h10H,4-9,12H2,1-3H3
• InChI Key： DTSAZMWXRBPMLK-UHFFFAOYSA-N
• SMILES： N(C)(C(C)C)CCC1(CN)CCC1

Computed Properties

• Exact Mass: 184.193948774g/mol
• Monoisotopic Mass: 184.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.3Ų

Additional information on (1-{2-[Methyl(propan-2-yl)amino]ethyl}cyclobutyl)methanamine

Comprehensive Overview of (1-{2-[Methyl(propan-2-yl)amino]ethyl}cyclobutyl)methanamine (CAS No. 1499384-07-4)

The compound (1-{2-[Methyl(propan-2-yl)amino]ethyl}cyclobutyl)methanamine, identified by its CAS No. 1499384-07-4, is a specialized organic molecule with a unique structural framework. This molecule features a cyclobutyl core linked to a methanamine group, further modified by a methyl(propan-2-yl)amino side chain. Such structural complexity makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Its molecular formula and precise weight are often scrutinized for applications in drug discovery and advanced material design.

In recent years, the demand for customized amine derivatives like (1-{2-[Methyl(propan-2-yl)amino]ethyl}cyclobutyl)methanamine has surged, driven by their potential in targeted drug delivery systems and bioactive molecule synthesis. Researchers are particularly intrigued by its steric hindrance and electron-donating properties, which could influence binding affinity in enzyme inhibition studies. The compound's CAS No. 1499384-07-4 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and medicinal chemistry optimization.

From a synthetic perspective, the preparation of (1-{2-[Methyl(propan-2-yl)amino]ethyl}cyclobutyl)methanamine involves multi-step organic transformations, including reductive amination and cyclobutane ring functionalization. Its stability under physiological conditions and solubility profile are critical parameters for industrial applications. Notably, the compound's logP value and pKa are often analyzed to predict its behavior in biological membranes, a topic trending in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

The versatility of CAS No. 1499384-07-4 extends to catalysis and ligand design, where its secondary amine moiety can coordinate with transition metals. This has sparked interest in homogeneous catalysis and asymmetric synthesis, areas dominating recent scientific literature. Furthermore, its potential as a building block for peptidomimetics aligns with the growing focus on protein-protein interaction inhibitors, a hot topic in oncology research.

Quality control of (1-{2-[Methyl(propan-2-yl)amino]ethyl}cyclobutyl)methanamine relies on advanced analytical techniques such as HPLC-MS and NMR spectroscopy. Purity thresholds (>98%) are strictly enforced for preclinical trials, reflecting its importance in translational medicine. The compound's thermal stability and compatibility with polymer matrices are also investigated for smart material development, a sector experiencing exponential growth.

In conclusion, CAS No. 1499384-07-4 represents a nexus of interdisciplinary research, bridging chemical biology, materials engineering, and pharmacology. Its structural uniqueness and functional adaptability ensure its continued prominence in both academic and industrial settings. As computational chemistry tools evolve, virtual screening of this compound's derivatives may unlock novel applications in precision medicine and green chemistry.